rac-(1R,2R)-2-(methoxycarbonyl)-3-methylidenecyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-(methoxycarbonyl)-3-methylidenecyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(methoxycarbonyl)-3-methylidenecyclopropane-1-carboxylic acid, trans involves the preparation of a cyclopropane intermediate, which is then subjected to a series of reactions to introduce the desired functional groups.", "Starting Materials": [ "Methyl acrylate", "Ethyl diazoacetate", "Sodium hydride", "Bromine", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Diethyl ether", "Water" ], "Reaction": [ "Preparation of cyclopropane intermediate: Methyl acrylate is reacted with ethyl diazoacetate in the presence of a catalyst to form a cyclopropane intermediate.", "Bromination: The cyclopropane intermediate is then subjected to bromination using bromine in the presence of a catalyst to introduce a bromine atom at the 1-position of the cyclopropane ring.", "Reduction: The resulting bromocyclopropane is then reduced using sodium borohydride to form the corresponding cyclopropane carboxylic acid.", "Esterification: The cyclopropane carboxylic acid is then esterified with methanol in the presence of a catalyst to form the corresponding methyl ester.", "Hydrolysis: The methyl ester is then hydrolyzed using hydrochloric acid to form the corresponding carboxylic acid.", "Isomerization: The resulting carboxylic acid is then subjected to isomerization using sodium hydroxide to form the trans isomer.", "Purification: The final product is purified using sodium bicarbonate and diethyl ether, followed by recrystallization from water." ] } | |
CAS No. |
1101485-16-8 |
Molecular Formula |
C7H8O4 |
Molecular Weight |
156.1 |
Purity |
95 |
Origin of Product |
United States |
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